Cas no 543910-25-4 (tert-butyl cis-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate)

• Product Name: tert-butyl cis-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate
• CAS No: 543910-25-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 2188693
• Update Time: 2023-11-20

tert-butyl cis-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3Ar,7ar)-rel-octahydro-4-oxo-1h-indole-1-carboxylic acid tert-butyl ester
• (3aR,7aR)-tert-butyl 4-oxooctahydro-1H-indole-1-carboxylate
• cis-tert-Butyl 4-oxooctahydro-1H-indole-1-carboxylate
• tert-butyl cis-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-8-7-9-10(14)5-4-6-11(9)15/h9-10H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： GRNSGJOKGICXGO-NXEZZACHSA-N
• SMILES： O=C1CCC[C@@H]2[C@H]1CCN2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives